Xenon XE-127
Overview
Description
Xenon Xe-127 is a radioactive isotope of the noble gas xenon. It is primarily used in medical imaging and diagnostic studies due to its radioactive properties. This compound has a half-life of approximately 36.345 days and decays to iodine-127 through electron capture .
Preparation Methods
Xenon Xe-127 is produced by the proton bombardment of a cesium-133 chloride target. The process involves high-energy protons striking the cesium-133 chloride, resulting in the formation of this compound . The xenon gas is then extracted by dissolving the salt and using helium to release the xenon . This method is primarily used for industrial production due to its efficiency and yield.
Chemical Reactions Analysis
Xenon Xe-127, like other noble gases, is generally chemically inert. it can undergo certain reactions under specific conditions:
Fluorination: Xenon reacts with fluorine to form xenon difluoride (XeF2), xenon tetrafluoride (XeF4), and xenon hexafluoride (XeF6).
Coordination Complexes: Xenon can form coordination complexes with transition metals.
Common reagents for these reactions include fluorine gas and oxygen. The major products formed are xenon fluorides and oxides.
Scientific Research Applications
Xenon Xe-127 is widely used in various scientific research fields:
Medical Imaging: It is used in ventilation-perfusion (VQ) scans to assess lung function.
Environmental Studies: This compound is used as a tracer in subsurface migration experiments to study underground nuclear explosions.
Quality Control: It serves as a quality control source in beta-gamma detection systems.
Mechanism of Action
The primary mechanism of action for xenon Xe-127 in medical imaging involves its radioactive decay, which emits gamma rays. These gamma rays are detected by imaging equipment to create detailed images of the lungs and other organs . The molecular targets and pathways involved are primarily related to its interaction with biological tissues during imaging.
Comparison with Similar Compounds
Xenon Xe-127 is often compared with other xenon isotopes such as xenon-133 and xenon-129:
Xenon-133: Used in similar medical imaging applications but has a shorter half-life of 5.247 days.
Xenon-129: Used as a hyperpolarized contrast agent in magnetic resonance imaging (MRI) for lung ventilation studies.
This compound’s longer half-life and higher photon energy make it suitable for specific diagnostic applications where prolonged imaging is required.
Similar Compounds
- Xenon-133
- Xenon-129
- Xenon-131m
This compound stands out due to its unique combination of half-life and photon energy, making it a valuable tool in both medical and environmental research.
Biological Activity
Xenon-127 (Xe-127) is a stable isotope of xenon with significant applications in medical imaging, particularly in lung function studies. Its favorable physical and biological properties make it a valuable agent for various diagnostic procedures. This article explores the biological activity of Xe-127, emphasizing its applications, comparative studies with other isotopes, and research findings.
Overview of Xenon-127
Xenon-127 has a half-life of approximately 36.4 days , making it more stable than other xenon isotopes like Xe-133, which has a shorter half-life of about 5.2 days . This stability allows for longer shelf life and less frequent replenishment in clinical settings. Xe-127 is primarily utilized in ventilation scanning for evaluating pulmonary function.
Biological Activity and Applications
1. Lung Function Studies:
Xe-127 has been shown to provide lower radiation doses compared to other radionuclides like Xe-133 during lung function studies. A study indicated that using Xe-127 resulted in a significant reduction in radiation exposure while maintaining effective imaging capabilities .
2. Comparison with Xenon-133:
Research comparing Xe-127 to Xe-133 has demonstrated that Xe-127 yields higher counting rates and better image resolution during scintillation imaging. In clinical trials involving patients with various lung diseases, Xe-127 was found to be preferable due to:
- Higher photon yield.
- Lower patient radiation dose.
- Compatibility with prior perfusion studies using Tc-99m radiopharmaceuticals .
Case Studies
Case Study 1: Clinical Comparison of Xe-127 and Xe-133
A clinical trial involving 19 patients assessed the efficacy of both isotopes in ventilation studies. Results showed that:
- Counting Rates: Xe-127 provided significantly higher counting rates than Xe-133.
- Image Quality: While subjective assessments did not show marked differences, objective measurements indicated improved resolution with Xe-127 .
Case Study 2: Standardization for Monitoring Stations
Xe-127 has been standardized for use in remote radio-xenon monitoring stations due to its robust detection efficiency and longer half-life compared to other isotopes. This standardization enhances the reliability of monitoring nuclear activities, making Xe-127 an essential tool for environmental safety and nuclear non-proliferation efforts .
Research Findings
Q & A
Basic Research Questions
Q. How does Xe-127 compare to Xe-133 in ventilation-perfusion studies, and how can experimental protocols be optimized for Xe-127?
Xe-127 offers higher photon energies (172 keV, 203 keV, 375 keV) compared to Xe-133 (81 keV), enabling better post-perfusion ventilation imaging due to reduced interference with Tc-99m-based perfusion agents . To optimize protocols, ensure sequential imaging: first perform Tc-99m MAA perfusion scans to identify defects, then administer Xe-127 for ventilation studies. Use high-resolution gamma cameras with energy windows tuned to Xe-127’s photopeaks to minimize scatter .
Q. What are the critical factors in designing a safe laboratory setup for Xe-127 handling?
Safety protocols must include negative-pressure ventilation systems to prevent airborne contamination and charcoal filters ("xenon traps") to capture exhaled Xe-127 . Radiation shielding should account for its higher photon energy (375 keV), requiring thicker lead shielding compared to Xe-133. Regular airflow monitoring and dose-rate measurements are essential .
Q. How can researchers address the high production costs of Xe-127 in preclinical studies?
Xe-127 is produced via proton bombardment of natural xenon gas or cesium targets at energies >33 MeV, but yields are low . To reduce costs, collaborate with facilities capable of isotope enrichment (e.g., cyclotron labs) and optimize gas recycling systems during experiments to recover unused Xe-127 .
Q. What methodologies are recommended for quantifying Xe-127 activity in biological samples?
Use gamma spectrometry with energy windows set to 172–375 keV. Calibrate detectors using standardized Xe-127 sources, and apply decay corrections based on its 36.4-day half-life. For compressed gas-phase samples, account for density variations using the specific activity values (2.8E4 Bq/g uncompressed; 2.8E4 Bq/g compressed) .
Q. How can Tc-99m imaging be integrated with Xe-127 ventilation studies without cross-interference?
Xe-127’s higher photon energies allow simultaneous acquisition with Tc-99m (140 keV) by using energy discrimination. Position the subject using Tc-99m-derived anatomical markers (e.g., posterior oblique views) to align Xe-127 ventilation scans . Validate alignment via computational overlays of perfusion and ventilation maps .
Advanced Research Questions
Q. What statistical approaches resolve contradictions in regional ventilation data from Xe-127 studies?
Factor analysis of dynamic structures (FADS) can disentangle conflicting kinetics by decomposing time-series images into compartments (e.g., fast-clearing lower lung regions vs. slow-clearing upper regions). Use FADS-derived compartmental models to quantify ventilation heterogeneity and correlate with clinical parameters (e.g., COPD severity) .
Q. How can dynamic Xe-127 imaging protocols be optimized for high temporal resolution?
Implement rapid sequential imaging (5-second intervals) during washout phases to capture kinetic profiles. Use iterative reconstruction algorithms to reduce noise in low-count frames. Validate against gold-standard methods like Kr-81m imaging, which provides near-instantaneous ventilation snapshots .
Q. What experimental designs mitigate isotopic contamination in Xe-127 production?
During proton bombardment of cesium targets, monitor for co-production of Xe-129m (t½ = 8.9 days) via gamma spectroscopy (196 keV line). Employ gas chromatography to separate Xe-127 from contaminants, leveraging differences in atomic mass and decay properties .
Q. How can Xe-127 be used in multi-isotope studies to assess pulmonary gas exchange?
Combine Xe-127 ventilation scans with Tc-99m perfusion imaging and Kr-81m (if available) for simultaneous V/Q mapping. Use dual-head gamma cameras with energy discrimination to separate signals. Computational registration of images (e.g., using landmark-based algorithms) ensures spatial accuracy .
Q. What are the limitations of Xe-127 in longitudinal studies of chronic lung disease?
Xe-127’s long half-life (36.4 days) increases radiation burden, limiting repeat studies. Mitigate this by using low-dose protocols (≤10 MBq) and computational dose extrapolation from single-time-point data. Compare with Xe-133 (t½ = 5.2 days) for acute-phase studies .
Q. Methodological Tables
Table 1: Key Properties of Xe-127 vs. Xe-133
Table 2: Recommended Protocols for Xe-127 Imaging
Properties
CAS No. |
13994-19-9 |
|---|---|
Molecular Formula |
Xe |
Molecular Weight |
126.90518 g/mol |
IUPAC Name |
xenon-127 |
InChI |
InChI=1S/Xe/i1-4 |
InChI Key |
FHNFHKCVQCLJFQ-AHCXROLUSA-N |
SMILES |
[Xe] |
Isomeric SMILES |
[127Xe] |
Canonical SMILES |
[Xe] |
Key on ui other cas no. |
13994-19-9 |
Synonyms |
127Xe radioisotope Xe-127 radioisotope Xenon-127 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
